Cas no 2229217-33-6 (1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine
• CAS No: 2229217-33-6
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6359402
• PubChem ID: 165630495
• Update Time: 2025-09-28

1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine
• EN300-1958374
• 2229217-33-6
• 1,1-difluoro-2-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-amine

• Inchi： 1S/C9H15F2N3/c1-6(2)14-7(4-5-13-14)9(3,12)8(10)11/h4-6,8H,12H2,1-3H3
• InChI Key： AVHXUUMSBLZONC-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=NN1C(C)C)N)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine

Introduction to 1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine (CAS No. 2229217-33-6)

1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 2229217-33-6, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry. The presence of fluorine atoms and an amine functional group in its molecular structure imparts distinct chemical characteristics that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine consists of a pyrazole ring substituted with a propyl group at the 2-position and a fluoro substituent at the 1-position. Additionally, the presence of an amine group at the 3-position of the propyl chain introduces potential sites for hydrogen bonding and interaction with biological targets. This combination of functional groups suggests that the compound may exhibit a range of pharmacological effects, making it an intriguing subject for further research.

In recent years, there has been growing interest in fluorinated pyrazole derivatives due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 1,1-difluoro-2-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-amine can influence the electronic properties of the molecule, leading to modifications in its reactivity and interaction with biological systems. This has prompted researchers to explore its potential as a scaffold for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1,1-difluoro-2-1-(propan-2-y)-1H-pyrazol-5-ylylpropanamino may confer unique biological activities that could be exploited for therapeutic purposes. For instance, the amine group could serve as a hydrogen bond acceptor or donor, facilitating interactions with proteins or nucleic acids.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1,1-difluoro - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - - - propanamino more efficiently than ever before. By leveraging molecular modeling techniques, scientists can simulate how this compound might interact with various biological targets, providing valuable insights into its potential therapeutic applications. These computational studies have already identified several promising leads that warrant further experimental validation.

The synthesis of CAS No. 2229217--33--6 presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Researchers have developed novel catalytic systems and reaction pathways that allow for the precise introduction of fluorine atoms and other functional groups into organic molecules. These advancements have not only facilitated the synthesis of 1 , , , , , , , , , , propanamino but also opened up new possibilities for designing other fluorinated pyrazole derivatives with tailored biological properties.

In addition to its potential as a drug candidate, CAS No .2229217--33--6 may also find applications in material science and industrial chemistry. The unique electronic properties conferred by fluorine atoms can make this compound useful in the development of advanced materials with specific optical or electronic characteristics. Furthermore, propanamino could serve as an intermediate in the synthesis of other high-value chemicals used in various industrial processes.

The future direction of research on CAS No .2229217--33--6 is likely to focus on expanding its chemical space through structural modifications and exploring new synthetic routes. By incorporating different substituents or altering the core pyrazole scaffold, scientists hope to uncover novel derivatives with enhanced pharmacological properties or improved synthetic accessibility . Additionally, there is significant interest in understanding how fluorination affects the metabolic stability and pharmacokinetic profile of this class of compounds .

Overall, CAS No .2229217--33--6 represents an exciting opportunity for researchers working at the intersection of organic chemistry and pharmaceutical science . Its unique structural features and potential biological activities make it a compelling candidate for further investigation . As our understanding of fluorinated heterocycles continues to grow, it is likely that compounds like propanamino will play an increasingly important role in drug discovery and development .